Cas no 2229268-18-0 (1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol)
1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol
- EN300-1774895
- 2229268-18-0
-
- Inchi: 1S/C8H15N3O/c1-2-11-6-10-5-7(11)3-8(12)4-9/h5-6,8,12H,2-4,9H2,1H3
- InChI Key: KKMZLQRUNMWRLR-UHFFFAOYSA-N
- SMILES: OC(CN)CC1=CN=CN1CC
Computed Properties
- Exact Mass: 169.121512110g/mol
- Monoisotopic Mass: 169.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 64.1Ų
1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1774895-0.05g |
1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol |
2229268-18-0 | 0.05g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1774895-0.1g |
1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol |
2229268-18-0 | 0.1g |
$1447.0 | 2023-09-20 | ||
| Enamine | EN300-1774895-0.25g |
1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol |
2229268-18-0 | 0.25g |
$1513.0 | 2023-09-20 | ||
| Enamine | EN300-1774895-0.5g |
1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol |
2229268-18-0 | 0.5g |
$1577.0 | 2023-09-20 | ||
| Enamine | EN300-1774895-1.0g |
1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol |
2229268-18-0 | 1g |
$1643.0 | 2023-06-03 | ||
| Enamine | EN300-1774895-2.5g |
1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol |
2229268-18-0 | 2.5g |
$3220.0 | 2023-09-20 | ||
| Enamine | EN300-1774895-5.0g |
1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol |
2229268-18-0 | 5g |
$4764.0 | 2023-06-03 | ||
| Enamine | EN300-1774895-10.0g |
1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol |
2229268-18-0 | 10g |
$7065.0 | 2023-06-03 | ||
| Enamine | EN300-1774895-1g |
1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol |
2229268-18-0 | 1g |
$1643.0 | 2023-09-20 | ||
| Enamine | EN300-1774895-5g |
1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol |
2229268-18-0 | 5g |
$4764.0 | 2023-09-20 |
1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol
Introduction to 1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol (CAS No: 2229268-18-0)
1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol, identified by its Chemical Abstracts Service number CAS No: 2229268-18-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a propan-2-ol backbone linked to an ethyl-substituted imidazole ring, which suggests versatile interactions with biological targets, making it a valuable scaffold for drug discovery initiatives.
The imidazole moiety in this molecule is particularly noteworthy, as imidazole derivatives are widely recognized for their role in medicinal chemistry. They exhibit a broad spectrum of pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of the ethyl group at the 1-position of the imidazole ring further modulates the electronic and steric properties of the molecule, potentially enhancing its binding affinity to specific protein targets. This structural feature has been strategically employed in the design of novel therapeutic agents targeting various diseases.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies indicate that 1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol can interact with enzymes and receptors involved in metabolic pathways, suggesting its utility in developing treatments for metabolic disorders. Additionally, the compound’s ability to form hydrogen bonds and hydrophobic interactions makes it an attractive candidate for designing small-molecule inhibitors.
In vitro studies have demonstrated promising results regarding the pharmacological profile of this derivative. Notably, preliminary assays suggest that it may exhibit inhibitory activity against certain kinases, which are key enzymes in cancer signaling pathways. The propan-2-ol group contributes to the solubility and bioavailability of the molecule, facilitating its absorption and distribution within biological systems. This characteristic is crucial for optimizing drug delivery systems and ensuring effective therapeutic outcomes.
The synthesis of 1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and functional group modifications. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets stringent quality standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to characterize the compound’s structure and confirm its identity.
Given its structural versatility, 1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol has been explored as a building block for more complex derivatives. Researchers have synthesized analogs by modifying substituents on the imidazole ring or introducing additional functional groups on the propanol moiety. These modifications aim to enhance pharmacological potency while minimizing side effects. Such efforts align with current trends in drug development, where structure-based design is used to optimize molecular properties.
The compound’s potential applications extend beyond oncology; it has also been investigated for its antimicrobial properties. The imidazole core is known to disrupt bacterial cell wall synthesis and inhibit viral replication, making this derivative a candidate for developing novel antibiotics or antiviral agents. Furthermore, its ability to cross biological membranes suggests that it could be utilized in topical formulations or transdermal delivery systems.
As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development of novel derivatives based on 1-amino-3-(1-ethyl-H-imidazol5 -yl)propan -2 -ol. High-throughput screening (HTS) technologies will play a pivotal role in identifying lead compounds with enhanced pharmacological profiles. Additionally, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining efficiency.
The future prospects of this compound are promising, with ongoing studies focusing on elucidating its mechanism of action and exploring new therapeutic indications. Advances in crystallography have allowed researchers to visualize how 1-amino -3-( 1 -ethyl - 1 H -imidaz ol -5 -yl ) pro pan -2 -o l interacts with biological targets at an atomic level. This detailed understanding will guide further optimization efforts and pave the way for clinical trials.
In conclusion, 1-amino -3-( 1 -ethyl-H-imidaz ol5 -yl ) pro pan -2-o l ( CAS No: 2229268180 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its versatility as a scaffold for drug discovery underscores its importance in developing novel therapeutic agents targeting various diseases. As research continues,this compound is poised to make substantial contributions to medicinal chemistry and human health.
2229268-18-0 (1-amino-3-(1-ethyl-1H-imidazol-5-yl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)